Cas no 79443-10-0 (Ethanedione, bis(2-benzothiazolyl)-)

Ethanedione, bis(2-benzothiazolyl)- structure
79443-10-0 structure
Product Name:Ethanedione, bis(2-benzothiazolyl)-
CAS No:79443-10-0
MF:C16H8N2O2S2
MW:324.376920700073
CID:532830
PubChem ID:12729875
Update Time:2025-04-19

Ethanedione, bis(2-benzothiazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanedione, bis(2-benzothiazolyl)-
    • 1,2-bis(1,3-benzothiazol-2-yl)ethane-1,2-dione
    • 79443-10-0
    • DTXSID90508287
    • Bis(1,3-benzothiazol-2-yl)ethane-1,2-dione
    • Inchi: 1S/C16H8N2O2S2/c19-13(15-17-9-5-1-3-7-11(9)21-15)14(20)16-18-10-6-2-4-8-12(10)22-16/h1-8H
    • InChI Key: FVKPEVIRWUVKJG-UHFFFAOYSA-N
    • SMILES: S1C(C(C(C2=NC3C=CC=CC=3S2)=O)=O)=NC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 324.00271985g/mol
  • Monoisotopic Mass: 324.00271985g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 116Ų
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